Cas no 137813-36-6 (Cyclo(-Arg-Ala-Asp-D-Phe-Val))
Cyclo(-Arg-Ala-Asp-D-Phe-Val) Chemical and Physical Properties
Names and Identifiers
-
- Cyclo(-Arg-Ala-Asp-D-Phe-Val)
- c(RADfV)
-
- Inchi: InChI=1S/C27H40N8O7/c1-14(2)21-26(42)32-17(10-7-11-30-27(28)29)23(39)31-15(3)22(38)33-19(13-20(36)37)24(40)34-18(25(41)35-21)12-16-8-5-4-6-9-16/h4-6,8-9,14-15,17-19,21H,7,10-13H2,1-3H3,(H,31,39)(H,32,42)(H,33,38)(H,34,40)(H,35,41)(H,36,37)(H4,28,29,30)/t15-,17-,18+,19-,21-/m0/s1
- InChI Key: OJOVBVONXDWCFW-CBHOWOPOSA-N
- SMILES: CC([C@H]1C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@@H](C(N1)=O)CC2=CC=CC=C2)=O)CC(O)=O)=O)C)=O)CCCNC(N)=N)=O)C
Computed Properties
- Exact Mass: 588.30200
- Hydrogen Bond Donor Count: 9
- Hydrogen Bond Acceptor Count: 15
- Heavy Atom Count: 42
- Rotatable Bond Count: 10
Experimental Properties
- Density: 1.43±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (3.7 g/l) (25 º C),
- PSA: 244.70000
- LogP: 0.91550
Cyclo(-Arg-Ala-Asp-D-Phe-Val) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Biosynth | PCA-3618-PI-1 mg |
Cyclo(Arg-Ala-Asp-D-Phe-Val) |
137813-36-6 | 1mg |
$61.60 | 2023-01-03 | ||
| Biosynth | PCA-3618-PI-5 mg |
Cyclo(Arg-Ala-Asp-D-Phe-Val) |
137813-36-6 | 5mg |
$184.80 | 2023-01-03 | ||
| Biosynth | PCA-3618-PI-25 mg |
Cyclo(Arg-Ala-Asp-D-Phe-Val) |
137813-36-6 | 25mg |
$736.00 | 2023-01-03 |
Cyclo(-Arg-Ala-Asp-D-Phe-Val) Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on Cyclo(-Arg-Ala-Asp-D-Phe-Val)
Comprehensive Overview of Cyclo(-Arg-Ala-Asp-D-Phe-Val) (CAS No. 137813-36-6): A Potent Cyclic Peptide in Biomedical Research
Cyclo(-Arg-Ala-Asp-D-Phe-Val), with the CAS number 137813-36-6, is a synthetic cyclic peptide that has garnered significant attention in biochemical and pharmaceutical research. This compound, often abbreviated as c(RADfV), is renowned for its unique structural properties and potential therapeutic applications. Its cyclic nature enhances stability against enzymatic degradation, making it a promising candidate for drug development and targeted therapies.
The peptide's sequence—Arg-Ala-Asp-D-Phe-Val—incorporates both natural and modified amino acids, such as D-Phe (D-phenylalanine), which contributes to its conformational rigidity and binding specificity. Researchers have explored its role in modulating cell adhesion processes, particularly through interactions with integrin receptors. This mechanism aligns with current trends in precision medicine, where peptide-based therapeutics are increasingly sought after for their selectivity and reduced off-target effects.
In recent years, the demand for bioactive peptides like Cyclo(-Arg-Ala-Asp-D-Phe-Val) has surged, driven by advancements in cancer immunotherapy and anti-inflammatory drug development. Studies suggest its potential in inhibiting angiogenesis, a critical process in tumor growth, which resonates with the growing focus on anti-angiogenic agents in oncology. Additionally, its application in wound healing and tissue engineering has been investigated, addressing the rising interest in regenerative medicine.
From a technical perspective, the synthesis of Cyclo(-Arg-Ala-Asp-D-Phe-Val) involves solid-phase peptide synthesis (SPPS) followed by cyclization, a process optimized for high yield and purity. Analytical techniques such as HPLC and mass spectrometry are routinely employed to validate its structure, ensuring compliance with stringent pharmaceutical standards. These methodologies are frequently searched by researchers and students, reflecting the compound's relevance in peptide chemistry education and industrial R&D.
Another area of interest is the peptide's potential in neurological disorders. Preliminary data indicate its ability to cross the blood-brain barrier (BBB), a significant hurdle in CNS drug delivery. This aligns with the increasing search volume for BBB-penetrating peptides, as neurodegenerative diseases like Alzheimer's and Parkinson's remain unmet medical needs.
Beyond therapeutics, Cyclo(-Arg-Ala-Asp-D-Phe-Val) is utilized in molecular imaging as a targeting ligand for diagnostic probes. Its affinity for specific cell surface markers enables precise visualization of pathological tissues, a feature highly valued in personalized medicine. This application taps into the booming market for theranostics, where diagnostics and therapy converge.
In summary, Cyclo(-Arg-Ala-Asp-D-Phe-Val) (CAS 137813-36-6) exemplifies the convergence of chemistry, biology, and medicine. Its multifaceted applications—from cancer treatment to diagnostic imaging—underscore its versatility. As research progresses, this cyclic peptide is poised to play a pivotal role in addressing some of the most pressing challenges in modern healthcare.
137813-36-6 (Cyclo(-Arg-Ala-Asp-D-Phe-Val)) Related Products
- 188968-51-6(Cilengitide)
- 25422-31-5(Fibrinopeptide A(human))
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)